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Compound of Interest

Compound Name: Dicyclopropylamine

Cat. No.: B1602253 Get Quote

Note: The following information pertains to Cyclopropylamine (CAS No: 765-30-0). Information

for "Dicyclopropylamine" is not readily available in safety databases, and it is presumed the

query refers to the more common mono-substituted amine. Cyclopropylamine is a highly

flammable and corrosive chemical that requires strict safety protocols to prevent serious injury.

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals. It offers procedural, step-by-step guidance for

the safe handling, storage, and disposal of Cyclopropylamine.

Hazard Identification and Classification
Cyclopropylamine is classified as a hazardous substance. It is crucial to understand its primary

dangers before handling.[1][2][3]

Signal Word: Danger[2][4]

Hazard Pictograms:

Flame: Indicates a flammable liquid and vapor.

Corrosion: Indicates the substance causes severe skin burns and eye damage.

Health Hazard/Exclamation Mark: Indicates acute toxicity (harmful if swallowed, in contact

with skin, or if inhaled).[2][4]
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Hazard Statements:

H225: Highly flammable liquid and vapour.[2][3][4]

H302: Harmful if swallowed.[2][3][5]

H312: Harmful in contact with skin.[4]

H314: Causes severe skin burns and eye damage.[2][3][4][5]

H318: Causes serious eye damage.[4][5]

H332: Harmful if inhaled.[4][5]

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[2][3][4][5]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[2][3][4][5]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2][3][5]

P310: Immediately call a POISON CENTER or doctor/physician.[2][3][5]

Physical and Chemical Properties
Understanding the physical properties of Cyclopropylamine is essential for safe storage and

handling.
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Property Value Citations

Flash Point -25 °C / -13 °F [6]

Autoignition Temperature 275 °C / 527 °F [6]

Molecular Weight 57.09 g/mol [2]

Appearance Light yellow liquid [7]

Stability
Hygroscopic (absorbs moisture

from air)
[5]

Operational Plan: Personal Protective Equipment
(PPE)
A multi-layered approach to PPE is mandatory when handling Cyclopropylamine to protect

against its corrosive and flammable nature.

Eye and Face Protection
Primary Protection: Tightly fitting safety goggles are required to protect against splashes.[2]

Secondary Protection: A face shield (minimum 8 inches) must be worn over safety goggles,

especially when there is a risk of explosion, a significant splash hazard, or a highly

exothermic reaction.[2][8]

Compliance: All eye and face protection must be tested and approved under appropriate

government standards such as NIOSH (US) or EN 166 (EU).[2]

Skin and Body Protection
Gloves:

Inner Glove: A chemical-resistant inner glove should be worn.

Outer Glove: A chemical-resistant outer glove (e.g., PVC, Neoprene) must be worn.[1][9]

Always consult the glove manufacturer's resistance guide for suitability against

Cyclopropylamine.
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Inspection: Gloves should be inspected for any signs of degradation or puncture before

each use and changed immediately upon contact with the chemical.[8]

Protective Clothing:

Wear a flame-resistant lab coat (e.g., Nomex®) buttoned completely.[8]

Chemical-resistant clothing such as overalls, a long-sleeved jacket, or a hooded two-piece

chemical splash suit is required.[9]

Avoid clothing made from polyester or acrylic fabrics.[8]

Footwear:

Closed-toe, closed-heel shoes are mandatory.

For larger quantities or spill response, chemical-resistant safety gumboots or boots with a

steel toe and shank are necessary.[1][9]

Respiratory Protection
Primary Control: Always handle Cyclopropylamine in a well-ventilated area, preferably inside

a certified chemical fume hood, to keep exposures below permissible limits.[1][6]

Required Use: If engineering controls are not sufficient, a respirator is required.[8]

Respirator Type: Use a full-face supplied-air respirator or an air-purifying respirator with

appropriate cartridges (e.g., type AXBEK (EN 14387)).[2] All respirator use requires a formal

respiratory protection program, including medical evaluation and fit testing, as per OSHA

regulations (29 CFR 1910.134).[6]

Safe Handling and Storage Protocol
Handling

Work Area Preparation:

Ensure a certified chemical fume hood is operational.
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Verify that an eyewash station and safety shower are unobstructed and close to the

workstation.[6]

Remove all potential ignition sources (open flames, hot surfaces, sparks).[3] Use only non-

sparking tools.[3][5]

Grounding: To prevent ignition from static electricity, all metal parts of equipment must be

grounded.[5]

Personal Protective Equipment: Don the full, required PPE as outlined above before opening

the container.

Dispensing:

Handle in a well-ventilated area, preferably a fume hood.[1]

Avoid breathing vapors or mist.[6]

Prevent contact with skin and eyes.[1][3]

Post-Handling:

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2][5]

Remove and wash contaminated clothing and gloves before re-use.[5]

Storage
Container: Store in the original, tightly sealed container.[1]

Location: Store in an approved, flame-proof area.[1] Do not store in pits, basements, or

areas where vapors may be trapped.[1]

Temperature: Store below 38°C.[1]

Incompatible Materials: Keep away from acids, strong oxidizing agents, acid anhydrides,

acid chlorides, and carbon dioxide.[5]
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Emergency and Disposal Plan
First Aid Measures

General Advice: Show the Safety Data Sheet (SDS) to the attending medical personnel.

Immediate medical attention is required in all cases of exposure.[5]

If Inhaled: Move the person into fresh air. If breathing is difficult or stops, provide artificial

respiration. Immediately call a physician.[2][6]

In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with

plenty of water for at least 15 minutes. Call a physician immediately.[2][5][6]

In Case of Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15

minutes, also under the eyelids. Remove contact lenses if present and easy to do.

Immediate medical attention is required.[2][5][6]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a physician immediately.[2]

Spill and Leak Response
Evacuate: Immediately clear the area of all personnel and move upwind.[1]

Ignition Sources: Remove all sources of ignition.[1][6]

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[2]

Cleanup:

Wear full personal protective equipment, including respiratory protection.[1]

Use non-sparking tools and explosion-proof equipment.[6]

Absorb the spill with an inert material (e.g., dry sand, earth) and place it in a suitable,

closed container for disposal.
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Reporting: Alert the appropriate emergency response team (e.g., Fire Brigade) and inform

them of the nature and location of the hazard.[1]

Disposal Plan
Regulatory Compliance: Disposal of Cyclopropylamine must be in accordance with all

federal, state, and local environmental regulations.[10] It is the policy of many institutions to

assume all chemical wastes are hazardous unless specified otherwise.[11]

Containerization:

Collect waste in a dedicated, compatible, and properly labeled container. The container

must be marked with the words "HAZARDOUS WASTE" and a description of the contents.

[10]

Keep the waste container tightly capped at all times, except when adding waste.[10]

Prohibited Disposal:DO NOT dispose of Cyclopropylamine down the drain.[12] DO NOT

dispose of it in the regular trash.[11]

Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) or

Hazardous Waste Management department to arrange for the pickup and disposal of the

chemical waste.[11]

Workflow Visualization
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Caption: Workflow for the safe handling of Cyclopropylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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